Cas no 1446395-77-2 (6-(Chloromethyl)imidazo[1,5-a]pyridine)

6-(Chloromethyl)imidazo[1,5-a]pyridine is a versatile heterocyclic compound featuring a reactive chloromethyl group attached to the imidazo[1,5-a]pyridine scaffold. This structural motif makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The chloromethyl group enables facile functionalization through nucleophilic substitution, allowing for the introduction of diverse substituents. Its imidazo[1,5-a]pyridine core contributes to potential biological activity, often explored in medicinal chemistry. The compound's stability and well-defined reactivity profile enhance its utility in multi-step synthetic routes. Proper handling is required due to the reactivity of the chloromethyl moiety.

6-(Chloromethyl)imidazo[1,5-a]pyridine structure

1446395-77-2 structure

Product Name:6-(Chloromethyl)imidazo[1,5-a]pyridine

CAS No:1446395-77-2

MF:C₈H₇ClN₂

MW:166.607580423355

CID:4827878

Update Time:2025-05-27

6-(Chloromethyl)imidazo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

- 6-(Chloromethyl)imidazo[1,5-a]pyridine
- Inchi： 1S/C8H7ClN2/c9-3-7-1-2-8-4-10-6-11(8)5-7/h1-2,4-6H,3H2
- InChI Key： AVQTWZPMGHTSSH-UHFFFAOYSA-N
- SMILES： ClCC1C=CC2=CN=CN2C=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 140
XLogP3: 2.2
Topological Polar Surface Area: 17.3

6-(Chloromethyl)imidazo[1,5-a]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM270401-1g	6-(Chloromethyl)imidazo[1,5-a]pyridine	1446395-77-2	97%	1g	$***	2023-03-31
Alichem	A029196785-250mg	6-(Chloromethyl)imidazo[1,5-a]pyridine	1446395-77-2	97%	250mg	416.50 USD	2021-06-01
Alichem	A029196785-1g	6-(Chloromethyl)imidazo[1,5-a]pyridine	1446395-77-2	97%	1g	1,129.18 USD	2021-06-01
Chemenu	CM270401-1g	6-(Chloromethyl)imidazo[1,5-a]pyridine	1446395-77-2	97%	1g	$993	2021-08-18

6-(Chloromethyl)imidazo[1,5-a]pyridine Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399

Additional information on 6-(Chloromethyl)imidazo[1,5-a]pyridine

Comprehensive Overview of 6-(Chloromethyl)imidazo[1,5-a]pyridine (CAS No. 1446395-77-2): Properties, Applications, and Industry Insights

6-(Chloromethyl)imidazo[1,5-a]pyridine (CAS No. 1446395-77-2) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This imidazo[1,5-a]pyridine derivative serves as a versatile building block for synthesizing bioactive molecules, particularly in drug discovery targeting neurological disorders and metabolic diseases. Its chloromethyl functional group enables facile derivatization, making it valuable for combinatorial chemistry and high-throughput screening platforms.

Recent studies highlight the compound's role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing trending research areas like precision medicine and personalized therapeutics. The imidazo[1,5-a]pyridine scaffold exhibits remarkable metabolic stability and blood-brain barrier permeability, properties highly sought after in central nervous system (CNS) drug development. Researchers are particularly interested in its potential applications for neurodegenerative disease treatments, a hot topic in 2024's pharmaceutical landscape.

From a synthetic chemistry perspective, CAS 1446395-77-2 demonstrates excellent reactivity in nucleophilic substitution reactions, enabling efficient incorporation into complex molecular architectures. Its stability under various pH conditions makes it suitable for prodrug formulations, another rapidly growing sector in drug delivery systems. The compound's structure-activity relationship (SAR) studies have revealed promising correlations with enhanced target selectivity, reducing off-target effects in therapeutic applications.

In material science, derivatives of 6-(Chloromethyl)imidazo[1,5-a]pyridine show potential in developing organic electronic materials, particularly for OLED technologies and photovoltaic cells. The conjugated system of the imidazo[1,5-a]pyridine core contributes to interesting photophysical properties, aligning with the global push for sustainable energy solutions. These applications respond to frequent search queries about "green chemistry alternatives" and "bio-based materials" in scientific databases.

Quality control of CAS 1446395-77-2 requires advanced analytical techniques including HPLC-MS and NMR spectroscopy, with purity standards typically exceeding 98% for research-grade material. Storage recommendations emphasize protection from moisture at controlled temperatures (-20°C), reflecting common user concerns about compound stability and long-term storage conditions frequently searched in chemical forums.

The commercial availability of 6-(Chloromethyl)imidazo[1,5-a]pyridine through specialty chemical suppliers has increased significantly, with current market trends showing growing demand from contract research organizations (CROs) and academic research institutions. Pricing structures vary based on quantity and purity grades, with bulk purchases attracting attention from industrial-scale developers. This aligns with search engine data showing rising interest in "cost-effective synthetic intermediates" and "scalable heterocyclic compounds".

Environmental and safety assessments of 1446395-77-2 indicate proper handling requires standard laboratory precautions, with particular attention to its reactive chloromethyl group. Material safety data sheets (MSDS) provide detailed protocols that address common user questions about "safe handling of reactive intermediates" and "waste disposal procedures" - frequent search terms in chemical safety databases.

Future research directions for this compound class include exploration of its biocatalytic transformation potential and applications in continuous flow chemistry systems. These developments respond to industry demands for "greener synthetic routes" and "process intensification", which rank highly in recent literature searches. The compound's versatility ensures its continued relevance across multiple scientific disciplines through 2024 and beyond.